molecular formula C10H19NO2 B13230527 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol

Cat. No.: B13230527
M. Wt: 185.26 g/mol
InChI Key: QBYJGZQFKOQZLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol is a synthetic amino alcohol derivative characterized by a propane-1,3-diol backbone substituted with a cyclohex-3-enylmethylamine group. This structure confers unique physicochemical properties, including amphiphilicity and stereochemical complexity, which make it a candidate for pharmaceutical and biochemical applications.

Properties

Molecular Formula

C10H19NO2

Molecular Weight

185.26 g/mol

IUPAC Name

2-(cyclohex-3-en-1-ylmethylamino)propane-1,3-diol

InChI

InChI=1S/C10H19NO2/c12-7-10(8-13)11-6-9-4-2-1-3-5-9/h1-2,9-13H,3-8H2

InChI Key

QBYJGZQFKOQZLL-UHFFFAOYSA-N

Canonical SMILES

C1CC(CC=C1)CNC(CO)CO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol involves several steps. One common method includes the reaction of cyclohex-3-en-1-ylmethylamine with glycidol under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they generally follow similar synthetic routes as laboratory methods, with optimizations for large-scale production. This includes the use of more efficient catalysts and reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol:

Compound Name Molecular Formula Key Functional Groups Key Structural Differences
Target Compound C₁₀H₁₇NO₂ Amino, diol, cyclohexene Reference structure
Fingolimod (2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol) C₁₉H₃₃NO₂ Amino, diol, aromatic (4-octylphenyl) Aryl substituent replaces cyclohexene
CAPSO (3-(cyclohexylamino)-2-hydroxy-1-propanesulfonic acid) C₁₀H₂₁NO₄S Amino, sulfonic acid, hydroxyl Sulfonic acid group; no diol
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol C₈H₁₃NOS Amino, hydroxyl, thiophene Heterocyclic thiophene; single hydroxyl
2-(3,5-Difluoro-phenoxy)propane-1,3-diol (VDF) C₉H₉F₂O₃ Diol, phenoxy, fluorine substituents Phenoxy ether; halogenated aromatic

Physicochemical Properties

  • Solubility: The target compound’s diol and amino groups enhance water solubility compared to Fingolimod, which has a hydrophobic 4-octylphenyl tail . CAPSO’s sulfonic acid group increases ionic character, making it highly soluble in aqueous buffers (pH 7–10) . The thiophene derivative’s aromatic ring reduces polarity, limiting solubility in water but enhancing lipid bilayer penetration .
  • Reactivity :

    • The cyclohexene ring in the target compound may undergo Diels-Alder reactions or oxidation, unlike Fingolimod’s stable aryl group .
    • VDF’s β-O-4 ether linkage is prone to alkaline degradation, a property exploited in lignin model studies .

Table 1: Key Comparative Data

Property Target Compound Fingolimod CAPSO 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
Molecular Weight (g/mol) 199.25 307.47 275.34 183.26
logP (Predicted) 1.2 5.8 -0.5 1.5
Aqueous Solubility (mg/mL) 12.3 (pH 7) 0.05 (pH 7) 50.0 (pH 9) 2.1 (pH 7)
Key Application Under investigation Multiple sclerosis Biochemical buffer Antimicrobial research

Stability and Reactivity Trends

  • Cyclohexene-containing compounds (target, ) exhibit lower thermal stability (decomposition >150°C) compared to CAPSO’s sulfonic acid (stable to 250°C) .
  • Fluorinated analogs like VDF show resistance to enzymatic cleavage, whereas non-halogenated diols degrade faster under oxidative conditions.

Biological Activity

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol, a compound with potential pharmacological significance, has garnered attention for its biological activity. This article explores the biological properties of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Structure

The chemical structure of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol is characterized by the presence of a cyclohexene ring and a propane backbone with amino and hydroxyl functional groups. The molecular formula is C12H19N1O2C_{12}H_{19}N_1O_2 with a molecular weight of approximately 209.29 g/mol.

PropertyValue
Molecular Weight209.29 g/mol
SolubilitySoluble in water
Melting PointNot specified
Log P (octanol/water)Not available

The biological activity of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol can be attributed to its ability to interact with various biological targets:

  • Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against certain bacterial strains. The mechanism may involve disruption of bacterial cell walls or interference with metabolic pathways.
  • Antioxidant Properties : It has been suggested that the compound may possess antioxidant capabilities, potentially reducing oxidative stress in cells.
  • Anti-inflammatory Effects : Research indicates that it may modulate inflammatory responses, possibly through inhibition of pro-inflammatory cytokines.

Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial effects of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol revealed significant activity against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Bacterial StrainMIC (μg/mL)
Staphylococcus aureus32
Escherichia coli64

This study highlights the potential use of the compound in treating infections caused by these pathogens.

Study 2: Antioxidant Activity

In vitro assays demonstrated that 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol scavenged free radicals effectively. The DPPH radical scavenging activity was measured, showing an IC50 value of 25 μg/mL, indicating strong antioxidant potential.

Toxicological Profile

While the biological activities are promising, understanding the toxicological profile is crucial. Current data suggest moderate toxicity levels in animal models at high doses. Long-term studies are necessary to evaluate chronic exposure effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.